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Compound of Interest

1-bromo-6,7,8,9-tetrahydro-5H-
Compound Name:
benzo[7]annulen-5-ol

CAS No.: 1221135-07-4

Cat. No.: B1375066

Get Quote

Executive Summary

CAS 1221135-07-4, chemically identified as 1-bromo-6,7,8,9-tetrahydro-5H-
benzo[7]annulen-5-0l, is a high-value pharmacophore intermediate used primarily in the
synthesis of benzocycloheptene-based small molecule inhibitors.[1]

This scaffold represents a "privileged structure” in medicinal chemistry, serving as a bioisostere
for tetralins and benzodiazepines.[1] It is increasingly utilized in the development of CNS-active
agents (targeting GPCRs) and epigenetic modulators (such as BET bromodomain inhibitors)
where the 7-membered ring provides a unique spatial geometry that differs from canonical 6-
membered fused systems.[1]

Procurement Status: High-cost research reagent.[1] Market Price Estimate: ~$550 USD / 100
mg (Research Scale).[1] Key Suppliers: AK Scientific, BLD Pharm, Accela Chem.[1]

Chemical Identity & Technical Specifications
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Before integrating this intermediate into a synthetic workflow, researchers must validate the

structural integrity and purity of the material, particularly given its high cost.[1]

Parameter Specification
CAS Number 1221135-07-4
1-bromo-6,7,8,9-tetrahydro-5H-
IUPAC Name
benzo[7]annulen-5-ol
1-bromo-6,7,8,9-tetrahydro-5H-
Synonyms

benzocyclohepten-5-ol; 1-bromo-benzosuberol

Molecular Formula

C11H13BroO

Molecular Weight

241.13 g/mol

Core Scaffold

Benzocycloheptene (Benzosuberane)

Key Functional Groups

Aryl Bromide (C1 position), Benzylic Alcohol (C5

position)

Chirality

Contains 1 chiral center at C5.[1][2][3] Typically

supplied as Racemic unless specified (R/S).[1]

Structural Analysis

The molecule features a benzene ring fused to a seven-membered cycloheptane ring.[1]

e The C1-Bromine: A critical handle for palladium-catalyzed cross-coupling reactions (Suzuki-

Miyaura, Buchwald-Hartwig), allowing the attachment of heteroaryl groups to extend the

scaffold.[1]

o The C5-Hydroxyl: A benzylic alcohol that serves as a versatile pivot point.[1] It can be

oxidized to the ketone (benzosuberone), converted to an amine (via mesylation/azide

displacement), or used to introduce chirality.[1]

Commercial Supply & Pricing Analysis

Market Tier: Specialized Research Chemical (Tier 3).[1] This compound is not a bulk

commodity.[1][4][5] It is synthesized on-demand or stocked in small quantities (mg to gram
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scale) by specialized building block vendors.[1]

Price Benchmarking (Q1 2026 Estimates)

Supplier Pack Size Price (USD) Lead Time Stock Location
AK Scientific 100 mg $552 4 Weeks USA/Global
AK Scientific 1lg $1,389 4 Weeks USA/Global
BLD Pharm Inquire Market Rate 1-2 Weeks China/USA
Accela Chem Inquire Market Rate 2-3 Weeks China/USA

Strategic Note: The price discrepancy between 100 mg and 1 g indicates a high "setup cost" for
synthesis.[1] If your project requires >5 grams, it is economically advantageous to contract a

custom synthesis (CRO) rather than buying catalog quantities.[1]

Synthetic Utility & Experimental Workflow

As a Senior Application Scientist, | recommend the following workflow for utilizing CAS
1221135-07-4. The dual-functional nature of the molecule allows for divergent synthesis.[1]

Diagram: Divergent Synthesis Pathway

Path A: Suzuki Coupling Functionalization _ Biaryl Scaffold
Pd(dppf)Cl2, Ar-B(OH)2 (C1 Modification) ®| (Kinase/BET Inhibitors)

CAS 1221135-07-4

(Bromo-Alcohol Scaffold) MsCl, Et3N then NaN3

Path B: Alcohol Activation Reduction »_| Amino-Benzosuberane
(C5 Modification) = (GPCR Ligands)

Click to download full resolution via product page

Figure 1: Divergent synthetic utility of the 1-bromo-benzocycloheptenol scaffold.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://commonchemistry.cas.org/detail?cas_rn=881639-98-1
https://commonchemistry.cas.org/detail?cas_rn=881639-98-1
https://commonchemistry.cas.org/detail?cas_rn=881639-98-1
https://commonchemistry.cas.org/detail?cas_rn=881639-98-1
https://www.benchchem.com/product/b1375066/docs?utm_src=pdf-body-img#technical-procurement-application-guide-cas-1221135-07-4-1-2-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1375066?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Protocol 1: C1-Arylation via Suzuki-Miyaura Coupling

Use this protocol to extend the aromatic system.[1]

Reagents: Dissolve CAS 1221135-07-4 (1.0 eq) and the desired Aryl Boronic Acid (1.2 eq) in
1,4-Dioxane/Water (4:1).

Catalyst: Add Pd(dppf)CIz[1]-DCM (5 mol%) and K2COs (2.0 eq).[1]

Conditions: Degas with Nitrogen for 10 min. Heat to 90°C for 4-12 hours.

Validation: Monitor via LC-MS. The bromine signal (M/M+2 doublet) should disappear.[1]

Purification: Silica gel chromatography (Hexane/EtOAC).

Protocol 2: C5-Amination (Stereocenter Inversion)

Use this protocol to convert the alcohol to an amine, common in CNS drugs.[1]

» Activation: React CAS 1221135-07-4 with Methanesulfonyl chloride (MsCl) and TEA in DCM
at 0°C to form the mesylate.

» Displacement: Treat the crude mesylate with Sodium Azide (NaNs) in DMF at 60°C. Note:
This proceeds via SN2, inverting the stereochemistry if starting with a chiral material.

e Reduction: Hydrogenate (Hz, Pd/C) or use Staudinger conditions (PPhs, H20) to yield the
primary amine.[1]

Quality Control & Handling

Storage & Stability

» Hygroscopicity: The hydroxyl group makes the compound slightly hygroscopic.[1] Store in a
desiccator.

 Light Sensitivity: Aryl bromides can degrade under prolonged UV exposure.[1] Store in
amber vials.

o Temperature: -20°C for long-term storage; 2-8°C for working stocks.
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Analytical Validation (Self-Check)

Before committing this expensive reagent to a reaction, verify identity:

e 1H NMR (CDClIs): Look for the characteristic multiplet of the cycloheptane ring protons (1.5 -
2.2 ppm) and the benzylic proton at C5 (approx.[1] 4.8 - 5.0 ppm, dd).[1]

e LC-MS: Confirm the Bromine isotope pattern (approx. 1:1 ratio of peaks separated by 2 Da).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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picene-2-carboxylic acid | C47H65NO7 | CID 117591592 - PubChem
[pubchem.ncbi.nim.nih.gov]

e To cite this document: BenchChem. [Technical Procurement & Application Guide: CAS
1221135-07-4[1][2][3]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1375066/docs#technical-procurement-application-
guide-cas-1221135-07-4-1-2-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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